Cas no 26246-41-3 (Reticulol)

• Product Name: Reticulol
• CAS No: 26246-41-3
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 258937
• PubChem ID: 5359036
• Update Time: 2025-04-19

Reticulol Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,6,8-dihydroxy-7-methoxy-3-methyl-
• 6,8-dihydroxy-7-methoxy-3-methylisochromen-1-one
• Reticulol
• 6,8-dihydroxy-7-methoxy-3-methyl-isochromen-1-one
• 6,8-Dihydroxy-7-methoxy-3-methylisocumarin
• AC1NSDKM
• AG-E-82169
• CTK8G2940
• NSC294978
• 6,8-Dihydroxy-7-methoxy-3-methylisocoumarin
• K 251-1
• NSC 294978
• CHEBI:214903
• Isocoumarin, 6,8-dihydroxy-7-methoxy-3-methyl-
• 1H-2-Benzopyran-1-one, 6,8-dihydroxy-7-methoxy-3-methyl-
• DTXSID50180881
• HB4057
• CS-0077301
• E2RA5C4YRR
• J-016350
• NSC-294978
• 6, 8-dihydroxy-7-methoxy-3-methylisochromen-1-one
• HY-120241
• 26246-41-3
• AKOS040749287
• 6,8-Dihydroxy-7-methoxy-3-methyl-1H-isochromen-1-one
• K 251-1; NSC 294978
• K-251-1
• 6,8-dihydroxy-7-methoxy-3-methyl-1H-2-benzopyran-1-one
• 6,8-Dihydroxy-7-methoxy-3-methyl-1H-2-benzopyran-1-one (ACI); Isocoumarin, 6,8-dihydroxy-7-methoxy-3-methyl- (7CI, 8CI); 6,8-Dihydroxy-7-methoxy-3-methylisocoumarin; K 251-1; NSC 294978; Reticulol
• DTXCID90103372

• Inchi： 1S/C11H10O5/c1-5-3-6-4-7(12)10(15-2)9(13)8(6)11(14)16-5/h3-4,12-13H,1-2H3
• InChI Key： LREZRXWUEZCZRU-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=CC=2C=C1C)O)OC)O)=O

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 2.1

Experimental Properties

• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193-193.5 ºC
• Boiling Point: 473.2°Cat760mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.621
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 75.99
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Reticulol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives